Cas no 89084-82-2 (1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)-)

• Product Name: 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)-
• CAS No: 89084-82-2
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 612903
• PubChem ID: 13323722
• Update Time: 2025-06-26

1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)-
• 2,2-dimethyl-4-(oxiran-2-ylmethoxy)-1,3-benzodioxole
• 2,2-dimethyl-4-[(oxiran-2-yl)methoxy]-1,3-dioxaindane
• SCHEMBL10595250
• Z3991576852
• EN300-7562629
• 89084-82-2
• 2,2-Dimethyl-4-[(oxiran-2-yl)methoxy]-2H-1,3-benzodioxole
• DTXSID00536874

• Inchi： 1S/C12H14O4/c1-12(2)15-10-5-3-4-9(11(10)16-12)14-7-8-6-13-8/h3-5,8H,6-7H2,1-2H3
• InChI Key： LXKXJNHAEKBQTD-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=CC2=C1OC(C)(C)O2

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.2Ų

Additional information on 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)-

Professional Introduction to 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)- (CAS No. 89084-82-2)

1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)-, identified by its CAS number 89084-82-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This heterocyclic compound belongs to the benzodioxole class, characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of a dimethyl substitution at the 2-position and an oxiranylmethoxy group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular engineering.

The benzodioxole core is known for its broad biological activity, with derivatives exhibiting antimicrobial, antifungal, and anti-inflammatory properties. The 2,2-dimethyl substitution enhances the lipophilicity of the molecule, facilitating better membrane penetration and improving pharmacokinetic profiles. The oxiranylmethoxy group, a functionalized epoxide moiety, serves as a versatile handle for further chemical modifications, including nucleophilic ring opening reactions that can introduce diverse substituents into the molecular framework.

In recent years, the synthesis and application of 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)- have been explored in several cutting-edge research areas. One notable application lies in its role as a key intermediate in the development of novel bioactive molecules. Researchers have leveraged its structural features to design compounds with enhanced binding affinity to biological targets. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention.

The oxiranylmethoxy group has been particularly instrumental in facilitating regioselective functionalization. This feature allows chemists to introduce specific functional groups at predetermined positions within the molecule, enabling the creation of libraries of derivatives with tailored biological properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The dimethyl substituents at the 2-position not only influence the electronic distribution across the ring system but also contribute to steric hindrance, which can be exploited to optimize binding interactions with protein targets.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Catalytic processes have been developed that enable efficient construction of the benzodioxole core with minimal byproducts. Additionally, green chemistry principles have been integrated into synthetic routes to reduce environmental impact. These innovations align with the growing emphasis on sustainable practices in pharmaceutical research and development.

The biological profile of 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)- has been investigated through both in vitro and in vivo studies. Preliminary findings suggest that derivatives of this compound exhibit promising activities against various pathological conditions. For example, modifications at the oxiranylmethoxy position have led to compounds with inhibitory effects on kinases and other signaling proteins implicated in cancer progression. Furthermore, structural analogs have shown potential in modulating inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases.

The role of computational chemistry in elucidating the structure-activity relationships (SAR) of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity profiles of derivatives before experimental synthesis. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational insights, researchers can refine their designs to maximize biological efficacy while minimizing off-target effects.

The future prospects for 1,3-Benzodioxole, 2,2-dimethyl-4-(oxiranylmethoxy)- are vast and multifaceted. Ongoing research aims to expand its utility beyond traditional pharmaceutical applications into areas such as agrochemicals and materials science. The unique combination of structural features makes it a versatile building block for designing molecules with novel properties. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, it is likely that this compound will play an increasingly important role in scientific innovation.

In conclusion,1,3-Benzodioxole, specifically the derivative 2,²-dimethyl-4-(oxiranylmethoxy)- (CAS No.89084-82-2) stands as a testament to the power of structural diversity in drug discovery. Its synthesis challenges continue to drive innovation in organic chemistry while its biological potential offers exciting opportunities for therapeutic development. As research progresses，this compound will undoubtedly remain at forefront scientific exploration，contributing significantly future advancements life sciences。